Cas no 1795296-03-5 (N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide
• CAS No: 1795296-03-5
• MF: C₁₆H₂₁NO₅S
• MW: 339.406643629074
• CID: 5368430
• Update Time: 2025-08-03

N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide

• Inchi： 1S/C16H21NO5S/c1-11-8-13(9-12(2)16(11)21-4)23(18,19)17-10-15(20-3)14-6-5-7-22-14/h5-9,15,17H,10H2,1-4H3
• InChI Key： CPUBCWCTEHUSOD-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)OC)(=O)=O)=CC(C)=C(OC)C(C)=C1

Additional information on N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide

Introduction to N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide (CAS No. 1795296-03-5)

N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide, identified by its CAS number 1795296-03-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a furan-2-yl substituent and multiple functional groups, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The synthesis and characterization of N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide have been extensively studied to understand its reactivity and potential applications. The compound's structure includes a benzenesulfonamide core, which is modified with an ethyl chain containing a furan-2-yl group at the second position. This configuration imparts specific electronic and steric properties that influence its interactions with biological targets. The presence of both methoxy groups on the benzene ring further enhances its complexity and potential utility in drug design.

In recent years, sulfonamides have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The unique structural motif of N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide suggests that it may exhibit similar biological activities. However, its exact pharmacological profile remains to be fully elucidated through rigorous in vitro and in vivo studies. The combination of a furan-2-yl group with a sulfonamide moiety has been reported to enhance binding affinity to certain enzymes and receptors, making this compound a promising candidate for further development.

The synthesis of N-[2-(furan-2-yl)-2-methoxyethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide involves multiple steps, including the formation of the sulfonamide bond and the introduction of the < strong>furan-2-yl strong > substituent. Advanced synthetic techniques such as nucleophilic substitution reactions and protection-deprotection strategies have been employed to achieve high yields and purity. The characterization of this compound has been performed using various analytical methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques have provided valuable insights into its molecular structure and stereochemistry.

The potential applications of N-[2-(< strong >furan - 2 - yl strong >)- 2 - < strong >methoxyethyl strong >]- 4 - methoxy - 3 , 5 - dimethylbenzenesulfonamide are vast and span across multiple therapeutic areas. In particular, its structural features make it a candidate for developing novel antimicrobial agents. The sulfonamide moiety is known to disrupt bacterial cell wall synthesis, while the < strong >furan - 2 - yl strong > group may enhance binding to specific bacterial targets. Additionally, this compound could be explored for its anti-inflammatory properties, as sulfonamides have been shown to inhibit inflammatory pathways.

In the realm of anticancer research, N-[2-(< strong >furan - 2 - yl strong >)- 2 - < strong >methoxyethyl strong >]- 4 - methoxy - 3 , 5 - dimethylbenzenesulfonamide has shown promise as a lead compound for further development. Its ability to interact with various cellular targets may provide a basis for designing molecules that can selectively inhibit cancer cell proliferation. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. These studies will provide crucial data on dosing regimens, pharmacokinetics, and potential side effects.

The chemical properties of N-[2-(< strong >furan - 2 - yl strong >)- 2 - < strong >methoxyethyl strong >]- 4 - methoxy - 3 , 5 - dimethylbenzenesulfonamide also make it an interesting material for industrial applications. Its stability under various conditions and compatibility with other chemicals suggest that it could be used in the synthesis of more complex molecules or as an intermediate in industrial processes. Furthermore, its unique electronic properties may make it useful in materials science applications, such as organic electronics or sensors.

In conclusion, N-[2-(< strong >furan - 2 - yl strong >)- 2 - < strong >methoxyethyl strong >]- 4 - methoxy - 3 , 5 - dimethylbenzenesulfonamide (CAS No. < strong >1795296-03-5 strong>) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features and biological activities make it a promising candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.